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Compound of Interest

Compound Name: Dabigatran-13C,d3

Cat. No.: B10824232

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of
Dabigatran-13C,d3 for research purposes. It includes a comparative summary of commercial
suppliers and a detailed experimental protocol for its application as an internal standard in the
guantification of dabigatran using Liquid Chromatography-Mass Spectrometry (LC-MS).

Commercial Suppliers of Dabigatran-13C,d3

Dabigatran-13C,d3 is available from several commercial suppliers as a stable isotope-labeled
internal standard for use in bioanalytical and pharmacokinetic studies. The following table
summarizes the key quantitative data from various suppliers. Please note that pricing and
availability are subject to change and should be confirmed directly with the supplier.
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Available
. Catalog CAS Molecular Molecular . .
Supplier . Purity Quantitie
Number Number Formula Weight
S
>99%
Cayman 2967480- C24[13C]H22 deuterated  Contact for
] 17133 475.5 ]
Chemical 55-1 DsN7Os3 forms (da- details
ds)
Simson Certificate
C2413CH22 ) Custom
Pharma D200141 N/A 475.52 of Analysis ]
o DsN7Os3 ) Synthesis
Limited provided
TMIH-0174  1246817-
(for 44-6 (for Ca2sH22DsN
TargetMol ] ] 474.5 >90% 1 mg, 5 mg
Dabigatran  Dabigatran 703
-d3) -d3)
MedChem HY- C2413CH22 Contact for
N/A 475.52 N/A )
Express 10163S3 DsN-Os details
2967480- C2sH22D3N Contact for
A2B Chem  BH60210 N/A 99% .
55-1 703 details
HY-
Immunoma C2413CH22 Currently
10163S3- N/A 475.52 N/A
rt DsN-Os3 out of stock
1mg

Application as an Internal Standard in LC-MS/MS
Analysis

Dabigatran-13C,d3 is primarily utilized as an internal standard (IS) for the accurate

quantification of dabigatran in biological matrices such as human plasma.[1] The stable isotope

label ensures that the internal standard has nearly identical chemical and physical properties to

the analyte, but with a different mass-to-charge ratio (m/z), allowing for its distinct detection by

a mass spectrometer.[1][2] This co-elution and similar ionization efficiency help to correct for

variations in sample preparation and instrument response.
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Experimental Protocol: Quantification of Dabigatran in
Human Plasma

The following is a representative LC-MS/MS protocol synthesized from published

methodologies for the determination of dabigatran in human plasma.[1][3]

1

w

. Materials and Reagents:

Dabigatran reference standard
Dabigatran-13C,d3 (Internal Standard)
Human plasma (blank)
Acetonitrile (ACN), HPLC grade
Methanol (MeOH), HPLC grade
Formic acid, LC-MS grade
Ammonium formate
Water, deionized or HPLC grade
. Preparation of Stock and Working Solutions:

Dabigatran Stock Solution (1 mg/mL): Accurately weigh and dissolve dabigatran reference
standard in methanol.

Dabigatran-13C,d3 Stock Solution (1 mg/mL): Accurately weigh and dissolve Dabigatran-
13C,d3 in methanol.

Working Solutions: Prepare serial dilutions of the dabigatran stock solution in a mixture of
methanol and water to create calibration standards. Prepare a working solution of the
internal standard.

. Sample Preparation (Protein Precipitation):
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To 100 pL of plasma sample (calibration standard, quality control, or unknown sample), add
20 pL of the Dabigatran-13C,d3 working solution and vortex briefly.

Add 300 pL of acetonitrile to precipitate plasma proteins.
Vortex vigorously for 1 minute.
Centrifuge at 10,000 rpm for 10 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen at 40°C.

Reconstitute the residue in 100 pL of the mobile phase.
. LC-MS/MS Instrumentation and Conditions:

Liquid Chromatography (LC) System: A high-performance or ultra-high-performance liquid
chromatography (HPLC/UPLC) system.

Column: A C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 um particle size).[1]

Mobile Phase: A gradient of 2 mM ammonium formate in water and a mixture of methanol
and acetonitrile (e.g., 20:40:40 v/v/v of 2 mM ammonium formate:methanol:acetonitrile).[1]

Flow Rate: 0.5 mL/min.
Injection Volume: 10 pL.

Mass Spectrometer (MS): A triple quadrupole mass spectrometer operating in Multiple
Reaction Monitoring (MRM) mode with positive electrospray ionization (ESI+).[3]

. Mass Spectrometry Parameters:
lon Transitions (m/z):

o Dabigatran: Precursor ion 472.20 — Product ion 289.10.[1]
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o Dabigatran-13C,d3 (as a proxy for Dabigatran-13C6): Precursor ion 478.20 — Product
ion 295.20.[1]

e lon Source Parameters: Optimize parameters such as ion spray voltage, source
temperature, and gas flows for maximum signal intensity.

6. Data Analysis:

o Construct a calibration curve by plotting the peak area ratio of dabigatran to Dabigatran-
13C,d3 against the concentration of the calibration standards.

o Determine the concentration of dabigatran in the unknown samples by interpolating their
peak area ratios from the calibration curve.

Visualizing the Experimental Workflow

The following diagrams illustrate the key processes involved in the quantification of dabigatran
using Dabigatran-13C,d3 as an internal standard.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b10824232?utm_src=pdf-body
https://www.researchgate.net/publication/376182696_LC-MSMS_Bioanalytical_Approach_for_the_Quantitative_Analysis_of_Dabigatran_in_Biological_Fluids
https://www.benchchem.com/product/b10824232?utm_src=pdf-body
https://www.benchchem.com/product/b10824232?utm_src=pdf-body
https://www.benchchem.com/product/b10824232?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sample Preparation LC-MS/MS Analysis Data Processing

pin | mecmsen ot e s canctme |- s ocen v [t o i | ] oebgatan

Dabigatran (Analyte) Dabigatran-13C,d3 (Internal Standard)

miz 472.20 > 289.10 miz ~478 -> ~295 ST AR (B ey (HLEiE)

Co-injection

Liquid Chromatography

Co-elution

Y

Mass Spectrometry

Differential Detection

Y

Peak Area Ratio
(Analyte / 1S)

Calibration

Y

Analyte Concentration

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b10824232?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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